Cas no 2094010-58-7 ((2S)-N-{4-[2-(dimethylamino)ethyl]phenyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide)

• Product Name: (2S)-N-{4-[2-(dimethylamino)ethyl]phenyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide
• CAS No: 2094010-58-7
• MF: C₁₈H₂₅N₃O
• MW: 299.41060423851
• CID: 6599029
• PubChem ID: 126812156
• Update Time: 2025-10-28

(2S)-N-{4-[2-(dimethylamino)ethyl]phenyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-6532064
• (2S)-N-[4-[2-(dimethylamino)ethyl]phenyl]-1-prop-2-ynylpyrrolidine-2-carboxamide
• 2094010-58-7
• AKOS034793350
• Z1174474299
• (2S)-N-{4-[2-(dimethylamino)ethyl]phenyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide

• Inchi： 1S/C18H25N3O/c1-4-12-21-13-5-6-17(21)18(22)19-16-9-7-15(8-10-16)11-14-20(2)3/h1,7-10,17H,5-6,11-14H2,2-3H3,(H,19,22)/t17-/m0/s1
• InChI Key： SKINBFTXJWIOMR-KRWDZBQOSA-N
• SMILES： O=C([C@@H]1CCCN1CC#C)NC1C=CC(=CC=1)CCN(C)C

Computed Properties

• Exact Mass: 299.199762429g/mol
• Monoisotopic Mass: 299.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.6Ų

Additional information on (2S)-N-{4-[2-(dimethylamino)ethyl]phenyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide

Introduction to (2S)-N-{4-[2-(dimethylamino)ethyl]phenyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide (CAS No. 2094010-58-7)

(2S)-N-{4-[2-(dimethylamino)ethyl]phenyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2094010-58-7, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The intricate architecture of this molecule, characterized by a pyrrolidine core, a propargyl group, and a phenyl ring substituted with a dimethylaminoethyl chain, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The< strong>pyrrolidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets in a favorable manner. In this compound, the pyrrolidine ring is further functionalized with a carboxamide group, which can participate in hydrogen bonding interactions and enhance solubility. The presence of the< strong>propargyl group (prop-2-yn-1-yl) adds another layer of complexity, as it can undergo various chemical transformations, including metal-catalyzed coupling reactions, which are widely used in drug synthesis. The phenyl ring, substituted with a< strong>4-[2-(dimethylamino)ethyl]phenyl group, introduces both hydrophobic and basic properties to the molecule, potentially influencing its binding affinity and selectivity towards biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of rational molecular design in developing novel therapeutic agents. The< strong>(2S)-configuration of the pyrrolidine ring suggests that this compound may exhibit enantioselective interactions with biological targets, which is a crucial factor in drug design due to the often significant differences in activity between enantiomers. This aspect has prompted researchers to explore the potential of this compound as a chiral building block for more complex drug candidates.

The< strong>N-{4-[2-(dimethylamino)ethyl]phenyl} moiety is particularly noteworthy due to its dual functionality. The dimethylamino group provides basicity, which can be exploited for interactions with acidic residues on biological targets, while the phenyl ring offers hydrophobic interactions. This combination makes the compound a versatile scaffold for designing molecules that can engage multiple binding sites simultaneously. Such multivalent interactions are increasingly recognized as important for achieving high affinity and selectivity in drug design.

In the context of current research trends, there is growing interest in developing small molecule inhibitors that target protein-protein interactions (PPIs). The unique structural features of< strong>(2S)-N-{4-[2-(dimethylamino)ethyl]phenyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide make it a promising candidate for this area of research. PPIs are involved in numerous cellular processes and are often considered "undruggable" by traditional small molecule drugs due to their large and flat binding surfaces. However, the ability of this compound to engage multiple interaction points simultaneously suggests that it may be capable of disrupting PPIs effectively.

The< strong>propargyl group also opens up possibilities for further chemical modification through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions allow for the introduction of diverse functional groups at specific positions on the molecule, enabling fine-tuning of its biological properties. Such flexibility is highly valuable in medicinal chemistry, as it allows researchers to optimize potency, selectivity, and pharmacokinetic profiles.

Efforts are ongoing to explore the pharmacological potential of this compound through both computational modeling and experimental validation. Computational studies have already begun to reveal potential binding modes and interaction partners for this molecule. These insights are guiding experimental efforts aimed at synthesizing analogs with enhanced properties. Initial experiments have shown encouraging results, with some derivatives exhibiting promising activity against various biological targets.

The development of< strong>(2S)-N-{4-[2-(dimethylamino)ethyl]phenyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide as a lead compound underscores the importance of interdisciplinary approaches in modern drug discovery. By combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational biology, researchers are able to systematically explore the potential of complex molecules like this one. This collaborative approach has been instrumental in advancing our understanding of how structural features influence biological activity and has paved the way for new therapeutic strategies.

In conclusion, the compound identified by CAS number< strong>2094010-58-7 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its intricate architecture, characterized by a pyrrolidine core functionalized with various substituents, makes it a versatile scaffold for designing novel therapeutic agents. Ongoing research efforts are focused on exploring its pharmacological potential through both computational modeling and experimental validation. As our understanding of drug design principles continues to evolve, compounds like this one are poised to play an increasingly important role in the development of next-generation pharmaceuticals.